4-Nitrophenyl beta-D-glucopyranosiduronic acid
4-Nitrophenyl beta-D-glucopyranosiduronic acid
4-nitrophenyl beta-D-glucuronide is a beta-D-glucosiduronic acid having a 4-nitrophenyl substituent at the anomeric position. It has a role as a chromogenic compound. It is a beta-D-glucosiduronic acid and a C-nitro compound. It derives from a 4-nitrophenol.
Brand Name:
Vulcanchem
CAS No.:
10344-94-2
VCID:
VC0013785
InChI:
InChI=1S/C12H13NO9/c14-7-8(15)10(11(17)18)22-12(9(7)16)21-6-3-1-5(2-4-6)13(19)20/h1-4,7-10,12,14-16H,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1
SMILES:
C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C12H13NO9
Molecular Weight:
315.23 g/mol
4-Nitrophenyl beta-D-glucopyranosiduronic acid
CAS No.: 10344-94-2
Reference Standards
VCID: VC0013785
Molecular Formula: C12H13NO9
Molecular Weight: 315.23 g/mol
| CAS No. | 10344-94-2 |
|---|---|
| Product Name | 4-Nitrophenyl beta-D-glucopyranosiduronic acid |
| Molecular Formula | C12H13NO9 |
| Molecular Weight | 315.23 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-nitrophenoxy)oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H13NO9/c14-7-8(15)10(11(17)18)22-12(9(7)16)21-6-3-1-5(2-4-6)13(19)20/h1-4,7-10,12,14-16H,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1 |
| Standard InChIKey | QSUILVWOWLUOEU-GOVZDWNOSA-N |
| Isomeric SMILES | C1=CC(=CC=C1[N+](=O)[O-])O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Description | 4-nitrophenyl beta-D-glucuronide is a beta-D-glucosiduronic acid having a 4-nitrophenyl substituent at the anomeric position. It has a role as a chromogenic compound. It is a beta-D-glucosiduronic acid and a C-nitro compound. It derives from a 4-nitrophenol. |
| Synonyms | 4-nitrophenylglucuronide p-nitrophenyl-beta-D-glucuronide p-nitrophenylglucuronide para-nitrophenylglucuronide |
| PubChem Compound | 82565 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume